1-(4-bromobenzoyl)-N-(3-chloro-4-fluorophenyl)-4-piperidinecarboxamide

• IUPAC Name: 1-(4-bromobenzoyl)-N-(3-chloro-4-fluorophenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H17BrClFN2O2/c20-14-3-1-13(2-4-14)19(26)24-9-7-12(8-10-24)18(25)23-15-5-6-17(22)16(21)11-15/h1-6,11-12H,7-10H2,(H,23,25)
• InChI Key: RRESQWWVOYANES-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC(=C(C=C2)F)Cl)C(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C19H17BrClFN2O2
• Molecular Weight: 439.7 g/mol

Description

1-(4-bromobenzoyl)-N-(3-chloro-4-fluorophenyl)-4-piperidinecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BCFP and is a piperidinecarboxamide derivative. BCFP has been synthesized through a multi-step process and has shown promising results in scientific research.

Scientific Research Applications

Synthesis and Radiotracer Development

A study by Katoch-Rouse and Horti (2003) demonstrated the synthesis of radiolabeled compounds, including N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide, as potential radiotracers for studying CB1 cannabinoid receptors in the brain using positron emission tomography (PET). This research highlights the potential of structurally similar compounds in developing tools for neuroimaging and studying brain function (Katoch-Rouse & Horti, 2003).

Antimicrobial and Antifungal Activities

Babu, Srinivasulu, and Kotakadi (2015) synthesized novel N-aryl-4-[6-(2-fluoropyridin-3-yl)quinazolin-2-yl]-piperazine-1-carboxamide or -carbothioamide derivatives and evaluated their antimicrobial activities against various bacterial and fungal strains. Some compounds showed potential antimicrobial activity, suggesting that related chemical structures could be explored for developing new antimicrobial agents (Babu, Srinivasulu, & Kotakadi, 2015).

Cancer Research and Drug Development

Research by Botteghi, Marchetti, Paganelli, and Persi-Paoli (2001) focused on the synthesis of key intermediates for developing neuroleptic agents like Fluspirilen and Penfluridol, demonstrating the utility of similar compounds in synthesizing pharmaceuticals for treating psychiatric disorders (Botteghi, Marchetti, Paganelli, & Persi-Paoli, 2001).

Anti-Tuberculosis Activity

Jeankumar et al. (2013) designed and synthesized ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates and evaluated them for their in vitro Mycobacterium tuberculosis GyrB ATPase assay, showing promise in anti-tuberculosis drug development (Jeankumar et al., 2013).

Molecular Interaction Studies

Mahesha et al. (2019) investigated 1-[(1,3-benzodioxol-5-yl)methyl]-4-(halobenzoyl)piperazines, focusing on their molecular structures and intermolecular interactions. This study provides insights into the structural analysis and interaction patterns that could be relevant for similar compounds in drug design and material science (Mahesha et al., 2019).